![molecular formula C18H24N2O3S B2910759 8-(azepan-1-ylsulfonyl)-1-methyl-5,6-dihydro-1H-pyrrolo[3,2,1-ij]quinolin-2(4H)-one CAS No. 898427-21-9](/img/structure/B2910759.png)
8-(azepan-1-ylsulfonyl)-1-methyl-5,6-dihydro-1H-pyrrolo[3,2,1-ij]quinolin-2(4H)-one
Overview
Description
Synthesis Analysis
The synthesis of quinolin-2(1H)-ones, which are related to your compound, has been reported via intramolecular cyclization of penta-2,4-dienamides mediated by concentrated H2SO4 . This process involves the formation of a dicationic superelectrophile, followed by intramolecular nucleophilic cyclization reactions .Chemical Reactions Analysis
The chemical reactions involving this compound are likely to be complex and would depend on the specific conditions and reagents used. As a derivative of quinoline, it might undergo reactions similar to those of other quinoline compounds . For example, quinoline N-oxides can undergo annulation reactions with ynones to form chromen-4-ones and quinolin-13-ones .Scientific Research Applications
Synthesis of Tropane Alkaloids
The compound is used in the enantioselective construction of the 8-azabicyclo [3.2.1]octane scaffold, which is the central core of the family of tropane alkaloids . These alkaloids display a wide array of interesting biological activities .
Fumarate Hydratase Inhibitor
The compound has been found to inhibit fumarate hydratase of Mycobacterium tuberculosis . This enzyme is a vulnerable component of the citric acid cycle in Mycobacterium tuberculosis, making it a potential target for tuberculosis treatment .
Synthesis of Quinolin-2(1H)-ones
The compound can be used in the synthesis of substituted quinolin-2(1H)-ones . This process involves intramolecular cyclization of penta-2,4-dienamides mediated by concentrated H2SO4 .
Pd/LA-catalyzed Decarboxylation
The compound can be used in Pd/LA-catalyzed decarboxylation reactions . These reactions proceed smoothly under extremely mild conditions with ample reaction scope and CO2 as the byproduct .
Synthesis of Non-fused N-aryl Azepanes
The compound can be used in the synthesis of non-fused N-aryl azepane derivatives . The resulting products can be easily converted into a range of highly functionalized azepanes .
Synthesis of Pyrrolidine-2,5-dione Derivatives
The compound can be used in the synthesis of pyrrolidine-2,5-dione derivatives . These derivatives have been synthesized as multitarget anti-inflammatory agents .
Future Directions
The future directions for research on this compound could include further investigation of its synthesis, characterization of its physical and chemical properties, and exploration of its potential applications. Given the biological activity of related compounds , one promising area of research could be in the field of medicinal chemistry.
properties
IUPAC Name |
6-(azepan-1-ylsulfonyl)-3-methyl-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O3S/c1-13-16-12-15(24(22,23)19-8-4-2-3-5-9-19)11-14-7-6-10-20(17(14)16)18(13)21/h11-13H,2-10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CMMLMBMJVSSAOY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C2=CC(=CC3=C2N(C1=O)CCC3)S(=O)(=O)N4CCCCCC4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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